Cas no 1266126-16-2 (1-(3-bromopyridin-2-yl)cyclopropan-1-amine)

1-(3-bromopyridin-2-yl)cyclopropan-1-amine structure

1266126-16-2 structure

Product Name:1-(3-bromopyridin-2-yl)cyclopropan-1-amine

CAS No:1266126-16-2

MF:C₈H₉BrN₂

MW:213.074460744858

CID:4692396

PubChem ID:96871016

Update Time:2022-07-27

1-(3-bromopyridin-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

- 1-(3-bromopyridin-2-yl)cyclopropan-1-amine
- Inchi： 1S/C8H9BrN2/c9-6-2-1-5-11-7(6)8(10)3-4-8/h1-2,5H,3-4,10H2
- InChI Key： NSHIJDJCPJAPHF-UHFFFAOYSA-N
- SMILES： C1(C2=NC=CC=C2Br)(N)CC1

1-(3-bromopyridin-2-yl)cyclopropan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FD00366-5g	1-(3-bromopyridin-2-yl)cyclopropan-1-amine	1266126-16-2	95%	5g	$3000	2023-09-07
Enamine	EN300-1911251-0.05g	1-(3-bromopyridin-2-yl)cyclopropan-1-amine	1266126-16-2		0.05g	$1068.0	2023-09-17
Enamine	EN300-1911251-0.1g	1-(3-bromopyridin-2-yl)cyclopropan-1-amine	1266126-16-2		0.1g	$1119.0	2023-09-17
Enamine	EN300-1911251-0.25g	1-(3-bromopyridin-2-yl)cyclopropan-1-amine	1266126-16-2		0.25g	$1170.0	2023-09-17
Enamine	EN300-1911251-0.5g	1-(3-bromopyridin-2-yl)cyclopropan-1-amine	1266126-16-2		0.5g	$1221.0	2023-09-17
Enamine	EN300-1911251-1.0g	1-(3-bromopyridin-2-yl)cyclopropan-1-amine	1266126-16-2		1g	$1100.0	2023-05-31
Enamine	EN300-1911251-2.5g	1-(3-bromopyridin-2-yl)cyclopropan-1-amine	1266126-16-2		2.5g	$2492.0	2023-09-17
Enamine	EN300-1911251-5.0g	1-(3-bromopyridin-2-yl)cyclopropan-1-amine	1266126-16-2		5g	$3189.0	2023-05-31
Enamine	EN300-1911251-10.0g	1-(3-bromopyridin-2-yl)cyclopropan-1-amine	1266126-16-2		10g	$4729.0	2023-05-31
Enamine	EN300-1911251-1g	1-(3-bromopyridin-2-yl)cyclopropan-1-amine	1266126-16-2		1g	$1272.0	2023-09-17

1-(3-bromopyridin-2-yl)cyclopropan-1-amine Related Literature

1. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
2. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
3. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
4. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812

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